Cas no 2976-06-9 (1H-Pyrazole, 3-(2-furanyl)-5-phenyl-)

• Product Name: 1H-Pyrazole, 3-(2-furanyl)-5-phenyl-
• CAS No: 2976-06-9
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• MDL: MFCD23698799
• CID: 3932201
• PubChem ID: 835422
• Update Time: 2025-04-23

1H-Pyrazole, 3-(2-furanyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(2-furanyl)-5-phenyl-
• 3-(furan-2-yl)-5-phenyl-1H-pyrazole
• CS-0162496
• SB60923
• STK369686
• AKOS005445521
• BS-51317
• SCHEMBL8888012
• SR-01000319004
• 5-(2-furyl)-3-phenylpyrazole
• ZXRRQXOVEKCBQB-UHFFFAOYSA-N
• 5-(furan-2-yl)-3-phenyl-1H-pyrazole
• 2976-06-9
• D83605
• SCHEMBL3266478
• SR-01000319004-1

• MDL： MFCD23698799
• Inchi： 1S/C13H10N2O/c1-2-5-10(6-3-1)11-9-12(15-14-11)13-7-4-8-16-13/h1-9H,(H,14,15)
• InChI Key： ZXRRQXOVEKCBQB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC(C2C=CC=CC=2)=NN1

Computed Properties

• Exact Mass: 210.079312947g/mol
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.8Ų

Additional information on 1H-Pyrazole, 3-(2-furanyl)-5-phenyl-

Comprehensive Overview of 1H-Pyrazole, 3-(2-furanyl)-5-phenyl- (CAS No. 2976-06-9)

The chemical compound 1H-Pyrazole, 3-(2-furanyl)-5-phenyl- (CAS No. 2976-06-9) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the pyrazole derivatives family, known for their versatile applications in drug discovery, agrochemicals, and advanced materials. With the increasing demand for novel bioactive molecules, 3-(2-furanyl)-5-phenyl-1H-pyrazole stands out due to its unique structural features and potential therapeutic properties.

One of the key reasons behind the growing interest in 1H-Pyrazole, 3-(2-furanyl)-5-phenyl- is its role as a building block in medicinal chemistry. Researchers are actively exploring its applications in designing anti-inflammatory agents, antimicrobial compounds, and anticancer drugs. The presence of both furanyl and phenyl substituents enhances its binding affinity to biological targets, making it a promising candidate for drug development. Recent studies have highlighted its potential in modulating enzyme activity, which aligns with the current trend of targeting enzyme inhibitors in modern pharmacology.

In addition to its pharmaceutical applications, CAS No. 2976-06-9 is also being investigated for its use in organic electronics and photovoltaic materials. The conjugated system of the pyrazole core with aromatic rings contributes to its electronic properties, making it suitable for applications in OLEDs (Organic Light-Emitting Diodes) and solar cells. This aligns with the global shift toward sustainable energy solutions and the search for high-performance organic semiconductors.

The synthesis of 1H-Pyrazole, 3-(2-furanyl)-5-phenyl- typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers are optimizing these synthetic routes to improve yield and scalability, addressing the industry's need for cost-effective production methods. The compound's stability under various conditions further enhances its practicality for large-scale applications.

From a commercial perspective, the market for pyrazole-based compounds is expanding rapidly, driven by their diverse applications. Suppliers and manufacturers of CAS No. 2976-06-9 are focusing on providing high-purity grades to meet the stringent requirements of pharmaceutical and material science industries. Quality control and regulatory compliance are critical factors in this niche market, ensuring the compound's suitability for research and industrial use.

Environmental and safety considerations are also paramount when handling 3-(2-furanyl)-5-phenyl-1H-pyrazole. While it is not classified as a hazardous material, proper laboratory practices should be followed to minimize exposure and ensure safe disposal. This aligns with the broader industry emphasis on green chemistry and sustainable practices.

In conclusion, 1H-Pyrazole, 3-(2-furanyl)-5-phenyl- (CAS No. 2976-06-9) represents a fascinating area of research with wide-ranging implications. Its potential in drug discovery, organic electronics, and other high-tech applications makes it a compound of significant interest. As scientific advancements continue, this molecule is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and renewable energy.